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Compound of Interest

Compound Name: Tenofovir disoproxil succinate

Cat. No.: B12774426 Get Quote

The proper disposal of Tenofovir Disoproxil Succinate is critical to ensure personnel safety

and environmental protection. As a pharmacologically active compound with potential health

and environmental risks, it must be managed as a hazardous chemical waste. Releases into

the environment should be avoided, and disposal must comply with all applicable federal, state,

and local regulations.[1][2][3]

Hazard and Safety Summary
Tenofovir Disoproxil Fumarate, a closely related salt, is classified as harmful if swallowed,

causes serious eye damage, and may cause damage to organs through prolonged or repeated

exposure.[4][5] It is also considered harmful to aquatic life with long-lasting effects.[3][4] Due to

these hazards, Tenofovir Disoproxil Succinate should be handled with appropriate personal

protective equipment (PPE), and its waste must be segregated for proper disposal.

Key Regulatory Bodies:

Environmental Protection Agency (EPA): Regulates the disposal of hazardous waste under

the Resource Conservation and Recovery Act (RCRA).[6][7][8]

Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances.[8]

(Note: Tenofovir Disoproxil Succinate is not currently listed as a controlled substance).

State and Local Regulations: Many states have their own, often more stringent, regulations

for pharmaceutical waste disposal.[6]
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Quantitative Data for Disposal Considerations
The following table summarizes key data for Tenofovir Disoproxil Fumarate, which informs the

necessary disposal precautions for the succinate salt.

Parameter Value/Information Significance for Disposal

Acute Oral Toxicity

Harmful if swallowed (H302).

[4] Oral TDLO: 21,000 mg/kg

(rat).[4]

Indicates a health hazard from

ingestion, necessitating secure

containment of waste.

Eye Damage
Causes serious eye damage

(H318).[4][5]

Requires use of eye protection

during handling and disposal

to prevent injury.

Aquatic Toxicity

Harmful to aquatic life with

long-lasting effects (H412).[3]

[4]

Prohibits disposal down the

drain or into sewer systems to

prevent environmental

contamination.[2][3]

Bioaccumulation

Unlikely to bioaccumulate

based on log Kow.[2]

Octanol/water partition

coefficient log Kow: 1.18 (at pH

7).[5]

While bioaccumulation is low,

the aquatic toxicity still

warrants containment.

Disposal Method

Incineration in a permitted

hazardous waste facility is the

recommended method.[1][7][8]

This method ensures the

complete destruction of the

active pharmaceutical

ingredient.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the required steps for the safe disposal of Tenofovir Disoproxil
Succinate from a research or laboratory setting.

1.0 Personal Protective Equipment (PPE)
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1.1. Before handling any waste, ensure appropriate PPE is worn. This includes:

Safety goggles with side-shields or a face shield.[5]
Impervious gloves (e.g., nitrile).[1][5]
A laboratory coat.

2.0 Waste Segregation and Collection

2.1. Solid Waste:

Collect all solid waste contaminated with Tenofovir Disoproxil Succinate, including unused
or expired bulk powder, contaminated lab supplies (e.g., weigh boats, wipes), and PPE.
Place this waste into a designated, leak-proof, and clearly labeled hazardous waste
container. The container should be marked "Hazardous Waste" and list the chemical
contents.

2.2. Liquid Waste:

Collect any solutions containing Tenofovir Disoproxil Succinate in a separate, sealed, and
clearly labeled hazardous waste container.
Crucially, do not discharge any amount of this material into drains or the sewer system.[2][3]

2.3. Sharps Waste:

Any needles, syringes, or other sharps contaminated with the compound must be disposed
of in a designated sharps container.

3.0 Spill Management

3.1. In the event of a spill, avoid dust formation.[3] 3.2. Wear appropriate PPE. 3.3. For solid

spills, carefully sweep up the material and place it into the designated hazardous waste

container.[3] 3.4. For liquid spills, use an inert absorbent material to contain the spill, then

collect the material into the hazardous waste container. 3.5. Decontaminate the spill area

thoroughly.[2]

4.0 Storage and Disposal
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4.1. Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials, such as strong oxidizing agents.[3][5] 4.2. Arrange for the disposal of

the hazardous waste through your institution's Environmental Health and Safety (EHS) office or

a licensed hazardous material disposal company.[1] 4.3. The primary recommended disposal

method is incineration at a permitted hazardous waste facility.[1][7][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Tenofovir Disoproxil Succinate waste.
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Caption: Disposal workflow for Tenofovir Disoproxil Succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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